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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 6-
Methoxy-5-methylnicotinic acid (CAS: 1211531-94-0). Due to the limited availability of

specific quantitative solubility data for this compound in publicly accessible literature, this

document focuses on providing a framework for its solubility assessment. This includes a

detailed, generalized experimental protocol for solubility determination, qualitative solubility

information where available, and quantitative data for structurally related nicotinic acid

derivatives to serve as a valuable reference for researchers. Additionally, this guide presents

logical and experimental workflows through diagrams to aid in the practical application of these

principles.

Introduction to 6-Methoxy-5-methylnicotinic Acid
6-Methoxy-5-methylnicotinic acid is a derivative of nicotinic acid (Vitamin B3). Nicotinic acid

and its derivatives are of significant interest in pharmaceutical and chemical research due to

their diverse biological activities. The solubility of such compounds is a critical physicochemical

parameter that influences their bioavailability, formulation development, and potential

therapeutic applications. Understanding the solubility of 6-Methoxy-5-methylnicotinic acid in

various solvents is therefore a fundamental requirement for its scientific exploration.
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Solubility Data for 6-Methoxy-5-methylnicotinic Acid
A thorough review of scientific literature and chemical databases indicates that specific

quantitative solubility data for 6-Methoxy-5-methylnicotinic acid is not readily available. A

safety data sheet for the compound explicitly states "Solubility no data available"[1].

Solubility of Structurally Related Compounds
To provide a frame of reference for researchers, this section summarizes the available solubility

data for nicotinic acid and 6-methylnicotinic acid, which are structurally similar to 6-Methoxy-5-
methylnicotinic acid. These data can offer insights into the potential solubility behavior of the

target compound.

Table 1: Quantitative Solubility of 6-Methylnicotinic Acid

Solvent Solubility Conditions

Dimethyl sulfoxide (DMSO) 100 mg/mL

Ultrasonic treatment may be

needed. Hygroscopic DMSO

can impact solubility.

This data is for 6-Methylnicotinic acid and should be used as a reference only.

Table 2: Qualitative and Quantitative Solubility of Nicotinic Acid

Solvent Solubility

Water Sparingly soluble[2]

Dimethyl sulfoxide (DMSO) ~1 mg/mL

Dimethylformamide (DMF) ~1 mg/mL

Ethanol Soluble

Methanol Slightly soluble[2]

This data is for Nicotinic Acid and 6-Methylnicotinic acid and should be used as a reference

only.
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The general trend for nicotinic acid solubility is in the order of dimethyl sulfoxide (DMSO) >

ethanol > water > acetone > diethyl ether > acetonitrile[3][4].

Experimental Protocol for Solubility Determination
The following is a detailed, generalized gravimetric method for determining the solubility of a

solid compound like 6-Methoxy-5-methylnicotinic acid in various solvents.

Objective: To determine the equilibrium solubility of 6-Methoxy-5-methylnicotinic acid in a

given solvent at a specific temperature.

Materials:

6-Methoxy-5-methylnicotinic acid

Selected solvents (e.g., water, ethanol, DMSO, acetone, acetonitrile)

Analytical balance (accurate to ±0.1 mg)

Thermostatic shaker or water bath

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Evaporating dishes or pre-weighed vials

Oven or vacuum oven

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 6-Methoxy-5-methylnicotinic acid to a series of vials, each

containing a known volume of a specific solvent. The presence of undissolved solid is

crucial to ensure saturation.
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Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25 °C, 37 °C).

Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to

72 hours, depending on the compound and solvent. Preliminary experiments may be

needed to determine the optimal equilibration time.

Sample Withdrawal and Filtration:

After equilibration, allow the vials to stand undisturbed in the thermostatic bath for at least

30 minutes to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Attach a syringe filter to the syringe and dispense the clear, saturated solution into a pre-

weighed evaporating dish or vial. This step is critical to remove any undissolved solid

particles.

Solvent Evaporation:

Place the evaporating dishes or vials in an oven at a temperature sufficient to evaporate

the solvent without degrading the solute. A vacuum oven at a lower temperature is

preferable to minimize thermal decomposition.

Evaporate the solvent to dryness.

Mass Determination and Calculation:

Once the solvent is completely evaporated, allow the dish or vial to cool to room

temperature in a desiccator to prevent moisture absorption.

Weigh the dish or vial containing the dried solute on the analytical balance.
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The mass of the dissolved solid is the final weight minus the initial weight of the empty

dish or vial.

Calculate the solubility in mg/mL or other desired units using the mass of the dissolved

solid and the volume of the solution withdrawn.

Diagrams of Workflows and Logical Relationships
The following diagrams illustrate the experimental workflow for solubility determination and the

logical relationship of pH on the solubility of an acidic compound.
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Caption: Experimental workflow for gravimetric solubility determination.
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Aqueous Solution Conditions

Predominant Molecular Form Expected Solubility
Acidic pH (e.g., HCl)

Neutral (Less Polar)
R-COOHNeutral pH (e.g., Water)

Basic pH (e.g., NaOH) Ionized (More Polar)
R-COO⁻

Low Water Solubility
 'Like dissolves like' principle 

High Water Solubility Ion-dipole interactions 
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Caption: Influence of pH on the solubility of a carboxylic acid.

Conclusion
While quantitative solubility data for 6-Methoxy-5-methylnicotinic acid remains to be

experimentally determined and published, this guide provides researchers with the necessary

tools to approach this challenge. By referencing the solubility of related nicotinic acid

derivatives and employing the detailed experimental protocol, scientists can systematically

evaluate the solubility profile of this compound. The provided diagrams offer a clear visual

representation of the practical and theoretical considerations involved in solubility assessment,

thereby facilitating further research and development involving 6-Methoxy-5-methylnicotinic
acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2346883.htm
https://refp.cohlife.org/!_chem_data/Niacin_Solubility.pdf
https://www.researchgate.net/publication/271636183_On_the_solubility_of_nicotinic_acid_and_isonicotinic_acid_in_water_and_organic_solvents
https://www.benchchem.com/product/b567558#solubility-of-6-methoxy-5-methylnicotinic-acid-in-different-solvents
https://www.benchchem.com/product/b567558#solubility-of-6-methoxy-5-methylnicotinic-acid-in-different-solvents
https://www.benchchem.com/product/b567558#solubility-of-6-methoxy-5-methylnicotinic-acid-in-different-solvents
https://www.benchchem.com/product/b567558#solubility-of-6-methoxy-5-methylnicotinic-acid-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b567558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

